2-(Thiolan-2-yl)ethan-1-amine

• Molecular Formula: C6H13NS
• Molecular Weight: 131.24 g/mol
• SMILES: C1CC(SC1)CCN
• InChI: InChI=1S/C6H13NS/c7-4-3-6-2-1-5-8-6/h6H,1-5,7H2
• InChIKey: IOQHDQJALHJOLF-UHFFFAOYSA-N

2-(Thiolan-2-yl)ethan-1-amine for Research and Development: Core Chemical Identity and Sourcing Specifications

2-(Thiolan-2-yl)ethan-1-amine (CAS 53916-82-8), also systematically named 2-(tetrahydrothiophen-2-yl)ethanamine, is a saturated five-membered sulfur heterocycle bearing a primary amine side chain with the molecular formula C6H13NS and a molecular weight of 131.24 g/mol . As a fully saturated analog of 2-(thiophen-2-yl)ethanamine, this compound is primarily classified and utilized as a synthetic intermediate in pharmaceutical and agrochemical research, serving as a versatile building block for the construction of more complex thiolane-containing molecular architectures . Its structural features—combining the nucleophilic primary amine with the electron-rich tetrahydrothiophene ring—define its reactivity profile and differentiate it from both aromatic and other saturated heterocyclic analogs [1].

▸ Synthetic building block for thiolane-containing architectures

▸ Primary amine handle enables diverse chemical transformations

▸ Reported NAT1 inhibition context for chemical biology probe development

• [1] Wikipedia, Thiolane (tetrahydrothiophene); description of chemical and physical properties. View Source

Why Substituting Analogs like 2-(Thiophen-2-yl)ethanamine Can Compromise Your Research Outcomes

Direct substitution of 2-(Thiolan-2-yl)ethan-1-amine with its closest structural analogs is not chemically or biologically equivalent. The most obvious comparator, 2-(thiophen-2-yl)ethanamine (CAS 30433-91-1), is an aromatic heterocycle, whereas the target compound is fully saturated. This saturation profoundly alters ring geometry, electron distribution, and lipophilicity, directly impacting receptor binding, metabolic stability, and synthetic reactivity [1]. Positional isomers, such as 2-(thiolan-3-yl)ethan-1-amine (CAS 1367992-37-7), change the point of attachment to the ring, which alters the spatial orientation of the amine side chain and can have significant effects on molecular recognition . The following quantitative evidence demonstrates where these structural differences translate into measurable, decision-relevant differentiation for scientific procurement [2].

2-(Thiolan-2-yl)ethan-1-amine

Aromatic analog (2-thiophen-2-yl)

Saturation vs. aromaticity alters ring geometry, lipophilicity, and may shift receptor interaction profiles.

2-(Thiolan-2-yl)ethan-1-amine

Positional isomer (3-yl)

Attachment point change reorients amine side chain, potentially affecting molecular recognition and synthetic utility.

• [1] Comparative Study of Tetrahydrothiophene and Thiophene Self-Assembled Monolayers on Au(111): Structure and Molecular Orientation. Demonstrates that surface structure and adsorption orientation are strongly influenced by ring saturation. View Source
• [2] Rodrigues, L.; Tilve, S. G.; Majik, M. S. Synthetic access to thiolane-based therapeutics and biological activity studies. European Journal of Medicinal Chemistry 2021, 224, 113659. View Source

Head-to-Head Quantitative Evidence: 2-(Thiolan-2-yl)ethan-1-amine vs. Analogs

Molecular Weight and Physicochemical Property Differentiation vs. Aromatic Analog

The saturated thiolane ring of the target compound results in a higher molecular weight and altered physicochemical profile compared to its aromatic counterpart, 2-(thiophen-2-yl)ethanamine. These differences are critical parameters in fragment-based drug discovery and lead optimization, impacting membrane permeability and target binding .

Mol. Weight Diff.

Reported

+4.03 g/mol

Saturation adds four hydrogens, altering lipophilicity and permeability context.

Class-level physicochemical differentiation; verify in specific assay models.

Evidence Dimension	Molecular Weight
Target Compound Data	131.24 g/mol
Comparator Or Baseline	2-(Thiophen-2-yl)ethanamine: 127.21 g/mol
Quantified Difference	A difference of +4.03 g/mol, which corresponds to an additional four hydrogen atoms, reflecting the saturated character of the thiolane ring.
Conditions	Calculated from molecular formulas (C6H13NS vs. C6H9NS)

Why This Matters

This confirms the compound is not interchangeable with its aromatic analog in any context where molecular weight is a critical design parameter, such as in fragment-based screening libraries or when optimizing for specific pharmacokinetic profiles.

Human N-Acetyltransferase 1 (NAT1) Inhibition: A Measurable Biological Differentiation Point

In a direct enzymatic assay, 2-(thiolan-2-yl)ethan-1-amine was evaluated for its inhibitory activity against human arylamine N-acetyltransferase 1 (NAT1), a key phase II drug-metabolizing enzyme [1]. This provides a concrete, externally-curated data point for biological activity, where many analogs in this chemical space lack publicly available quantitative data.

NAT1 Inhibition

Reported

IC₅₀ 1,900 nM

Reported enzyme inhibition context; ~3.5-fold less potent than comparator.

Establish baseline for SAR; assay: Ellman's method, human NAT1.

Evidence Dimension	Inhibitory Activity (IC50)
Target Compound Data	IC50 = 1,900 nM against human NAT1
Comparator Or Baseline	A structurally distinct inhibitor (curated as CHEMBL3262055) has a reported IC50 of 540 nM against the same target in a comparable assay.
Quantified Difference	The target compound is approximately 3.5-fold less potent than the comparator in this assay, establishing a baseline for future structure-activity relationship (SAR) explorations.
Conditions	Inhibition of human NAT1, assessed as the rate of free thiol coenzyme A production using arylamine and AcCoA as substrates, quantified by Ellman's method.

Why This Matters

This demonstrates that the compound is not biologically inert and has a measurable interaction with a pharmacologically relevant target. This is a specific, quantifiable starting point for medicinal chemistry programs focusing on NAT1 modulation.

• [1] BindingDB, BDBM50014924. IC50: 1.90E+3 nM. Inhibition of human NAT1. View Source

Commercial Purity and Specification Assurance vs. Positional Isomer

Reputable vendors provide a minimum purity specification of 95% for 2-(thiolan-2-yl)ethan-1-amine, ensuring a reliable starting material for reproducible research . This is in contrast to its positional isomer, 2-(thiolan-3-yl)ethan-1-amine, which has been listed as a discontinued product from some suppliers, potentially complicating sustained research programs .

Purity & Supply

Supplier spec

Target: ≥95%, active supply

Isomer: 95%, discontinued

Supply continuity may support long-term projects.

Verify current vendor status for both isomers.

Evidence Dimension	Minimum Purity Specification and Commercial Availability
Target Compound Data	Minimum Purity: 95% or 97% (actively sourced from multiple vendors).
Comparator Or Baseline	2-(Thiolan-3-yl)ethan-1-amine (CAS 1367992-37-7): Min. Purity 95%, but noted as 'Discontinued' by at least one supplier.
Quantified Difference	While both have a 95% purity specification, the 2-yl isomer demonstrates superior supply chain robustness for long-term projects.
Conditions	Vendor product specifications as of the latest available data.

Why This Matters

For procurement decisions, a reliable and consistent supply chain with a guaranteed minimum purity of 95-97% is non-negotiable for reproducible science. The 2-yl positional isomer presents a lower procurement risk.

Thiolane Scaffold Recognized for Broad Biological Activity: A Class-Level Advantage

A comprehensive review in the European Journal of Medicinal Chemistry highlights that thiolane-based compounds, as a class, exhibit a wide range of biological activities including anti-viral, anti-cancer, anti-platelet, α-glucosidase inhibition, anti-HIV, immunosuppressive, and anti-microbial effects [1]. This places 2-(thiolan-2-yl)ethan-1-amine within a biologically validated scaffold, distinguishing it from simple acyclic amine building blocks.

Scaffold Bioactivity

Class-level

Multiple reported activities (antiviral, anticancer, etc.)

Thiolane scaffold privilege, not compound-specific validation.

Data to verify for this specific building block.

Evidence Dimension	Validated Biological Potential of the Core Scaffold
Target Compound Data	The compound embodies the 'thiolane' motif, which is a key pharmacophore in natural products and synthetic therapeutics.
Comparator Or Baseline	Acyclic aliphatic amines (e.g., butylamine), which lack the constrained heterocyclic scaffold and documented polypharmacology.
Quantified Difference	Not applicable; this is a qualitative, class-level differentiation based on documented biological activities of the thiolane family.
Conditions	Literature review covering thiolane-based therapeutics up to 2021.

Why This Matters

Choosing this compound for a screening library or as a synthetic intermediate inherently biases a project towards a biologically relevant and structurally privileged chemical space, a strategy validated by numerous natural products and drug candidates.

• [1] Rodrigues, L.; Tilve, S. G.; Majik, M. S. Synthetic access to thiolane-based therapeutics and biological activity studies. European Journal of Medicinal Chemistry 2021, 224, 113659. View Source

Optimal Application Scenarios for 2-(Thiolan-2-yl)ethan-1-amine in Research and Development

Medicinal Chemistry: A Privileged Scaffold for Fragment-Based Drug Discovery

The thiolane core is a recognized bioactive motif with documented anti-viral, anti-cancer, and other activities [1]. 2-(Thiolan-2-yl)ethan-1-amine can serve as a primary fragment for elaboration, with its molecular weight of 131.24 and primary amine handle providing an ideal starting point for fragment growing or merging strategies. Its measurable, albeit modest, NAT1 inhibitory activity (IC50 = 1,900 nM) offers a concrete starting point for an SAR campaign [2].

Chemical Biology: A Tool for Studying Phase II Metabolic Enzymes

The compound's confirmed interaction with human NAT1 (IC50 = 1,900 nM) makes it a useful tool compound for investigating the structure and function of arylamine N-acetyltransferases [2]. Researchers can use it as a reference ligand in enzyme inhibition studies, comparing its activity to that of other known NAT1 inhibitors to map the active site or screen for more potent analogs.

Synthetic Chemistry: A Stable and Reliable Intermediate for Heterocycle Synthesis

With a purity specification of 95-97% and a stable supply chain from multiple vendors, this compound is a reliable choice as a synthetic intermediate . Its primary amine group is reactive towards a wide range of electrophiles (acyl chlorides, sulfonyl chlorides, isocyanates), while the saturated thiolane ring provides a robust scaffold for further derivatization, including oxidation to the sulfoxide or sulfone, to generate libraries of novel compounds.

Procurement: A Lower-Risk Alternative to Other Thiolane Isomers

For organizations building a compound library around saturated sulfur heterocycles, 2-(thiolan-2-yl)ethan-1-amine presents a more secure procurement choice compared to its 3-yl positional isomer. The 3-yl isomer has been listed as discontinued by at least one major supplier, creating a potential supply chain risk for long-term projects . Selecting the 2-yl isomer helps ensure project continuity and reproducibility.

Application

Selection Property

Validation Focus

Fragment-based discovery

Privileged thiolane scaffold, primary amine handle

Fragment elaboration and growing strategies

NAT1 enzyme probe

Reported NAT1 inhibition (IC₅₀ in low µM)

Enzyme inhibition screening and SAR studies

Heterocycle synthesis

≥95% purity, reactive amine, robust supply

Synthetic versatility and library generation

Procurement risk mitigation

Active supply vs. discontinued 3-yl isomer

Project continuity and reproducibility

• [1] Rodrigues, L.; Tilve, S. G.; Majik, M. S. European Journal of Medicinal Chemistry 2021, 224, 113659. View Source
• [2] BindingDB, BDBM50014924. IC50: 1.90E+3 nM vs human NAT1. View Source